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Compound of Interest

Compound Name: 2-Naphthyl methacrylate

Cat. No.: B084513

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe laboratory environment and
adhering to regulatory compliance. This guide provides detailed procedures for the safe
disposal of 2-Naphthyl methacrylate, a compound commonly used in the synthesis of
polymers and other advanced materials.

Chemical and Physical Properties

Property Value

CAS Number 10475-46-4

Molecular Formula C14H1202

Molecular Weight 212.24 g/mol
Appearance Colorless crystals or solid
Melting Point 62-64°C

Hazard Identification and Personal Protective Equipment
(PPE)

2-Naphthyl methacrylate is classified as an irritant. It can cause skin irritation (H315), serious
eye irritation (H319), and may cause respiratory irritation (H335).[1][2][3] Therefore, strict
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adherence to safety protocols is essential.

Required Personal Protective Equipment (PPE):

Hand Protection: Chemical-resistant gloves.[4]

Eye Protection: Safety glasses with side-shields or chemical goggles.[1][4]

Respiratory Protection: A dust mask (type N95 or equivalent) should be used, especially
when handling the solid form to avoid inhalation of dust particles.[1][2]

Skin and Body Protection: A lab coat is mandatory to prevent skin contact.

All handling of 2-Naphthyl methacrylate should be performed in a well-ventilated area or
under a chemical fume hood.[5]

Step-by-Step Disposal Protocol

The disposal of 2-Naphthyl methacrylate and its contaminated waste must be managed
through a licensed chemical waste disposal company.[5] Do not dispose of this chemical down
the drain or in regular trash.

Waste Segregation and Collection

e Solid Waste: Collect unreacted 2-Naphthyl methacrylate, contaminated personal protective
equipment (gloves, masks), and other solid materials (e.g., weighing paper, contaminated
wipes) in a dedicated, clearly labeled, and sealable hazardous waste container. The
container must be compatible with the chemical.

o Liquid Waste: If 2-Naphthyl methacrylate is in a solution, collect it in a separate,
compatible, and clearly labeled hazardous waste container. Do not mix with other solvent
waste streams unless explicitly permitted by your institution's Environmental Health and
Safety (EHS) department.[6][7]

Spill Management

In the event of a spill, the following steps should be taken:
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o Evacuate: Immediately evacuate all non-essential personnel from the spill area.
e Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

o Contain: For solid spills, carefully sweep up the material, avoiding dust generation.[5] For
liquid spills, use an inert absorbent material to contain the spill.[5]

o Collect: Place all contaminated materials into a sealed, labeled container for hazardous
waste disposal.[5]

o Decontaminate: Thoroughly clean the spill area with soap and water.[5]

Storage of Chemical Waste

o Store the sealed hazardous waste container in a designated, cool, dry, and well-ventilated
chemical waste storage area.[5]

o Ensure the storage area is away from incompatible materials such as strong oxidizing
agents, acids, and bases.[8]

Arranging for Disposal

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor to schedule a pickup for the hazardous waste.[5]

e Provide a complete and accurate description of the waste to the disposal company.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-
Naphthyl methacrylate waste.
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2-Naphthyl Methacrylate Disposal Workflow

Start: Generation of
2-Naphthyl Methacrylate Waste

Identify Waste Type

iquid
Solid Waste Liquid Waste
(Unused reagent, contaminated PPE, (Solutions containing
etc.)

2-Naphthyl Methacrylate)

Collect in a labeled, sealed
hazardous waste container for solids.

Collect in a labeled, sealed
hazardous waste container for liquids.

Is there a spill?

Follow Spill Management Protocol:
1. Evacuate & Ventilate
2. Contain with inert absorbent No
3. Collect in sealed container
4. Decontaminate area

Store waste container in a designated,
secure chemical waste storage area.

Contact Environmental Health & Safety (EHS)
or licensed disposal company.

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Naphthyl Methacrylate.
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Disclaimer: This information is intended as a guide and should be supplemented by a thorough
review of the Safety Data Sheet (SDS) for 2-Naphthyl methacrylate and consultation with
your institution's Environmental Health and Safety department. All local, state, and federal
regulations for hazardous waste disposal must be followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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